ciwujianoside B

• Molecular Formula: C58H92O25
• Molecular Weight: 1189.3 g/mol
• InChI: InChI=1S/C58H92O25/c1-23-11-16-58(53(73)83-51-44(71)40(67)37(64)30(79-51)22-75-48-45(72)41(68)46(29(20-59)78-48)81-49-42(69)38(65)34(61)24(2)76-49)18-17-56(7)26(27(58)19-23)9-10-32-55(6)14-13-33(54(4,5)31(55)12-15-57(32,56)8)80-52-47(36(63)28(60)21-74-52)82-50-43(70)39(66)35(62)25(3)77-50/h9,24-25,27-52,59-72H,1,10-22H2,2-8H3/t24-,25-,27-,28-,29+,30+,31-,32+,33+,34-,35-,36-,37+,38+,39+,40-,41+,42+,43+,44+,45+,46+,47+,48+,49-,50-,51-,52-,55-,56+,57+,58-/m0/s1
• InChIKey: UPROOJBJZLZCGS-VVAQWOIISA-N

Ciwujianoside B Properties & Characterization

Ciwujianoside B (also known as acanthopanax senticosides B or yemuoside YM10) is a triterpenoid saponin isolated from the leaves of Eleutherococcus senticosus (Acanthopanax senticosus), commonly called Siberian ginseng [1]. With a molecular formula of C58H92O25 and molecular weight of 1189.34 g/mol, this compound is characterized by a dammarane-type aglycone core with multiple sugar moieties [2]. Ciwujianoside B is distinguished from other eleutherosides (such as the more commonly referenced eleutherosides B and E, which are lignan glycosides found predominantly in roots) by its leaf-specific occurrence, its demonstrated ability to cross the blood-brain barrier following oral administration, and its radioprotective effects on the hematopoietic system . The compound is commercially available as an analytical standard with purity specifications typically ≥98% by HPLC, supporting its use as a reference material for quality control of E. senticosus preparations and as a research tool in neuropharmacology and radiobiology studies .

1

Saponin reference standard with stereospecific glycan architecture for analytical characterization

2

Reported oral bioavailability and brain penetration in mouse model supports ADME and CNS exposure studies

3

Structurally elucidated triterpenoid from Eleutherococcus senticosus with documented metabolic pathway mapping

• [1] Yamauchi Y, Ge YW, Yoshimatsu K, Komastu K, Kuboyama T, Yang X, Tohda C. Memory enhancement by oral administration of extract of Eleutherococcus senticosus leaves and active compounds transferred in the brain. Nutrients. 2019;11(5):1142. View Source
• [2] PubChem. Ciwujianoside B. Compound Summary CID 195123. View Source

Ciwujianoside B Non-Substitutability

Ciwujianoside B cannot be functionally replaced by other Eleutherococcus-derived marker compounds such as eleutheroside B (syringin) or eleutheroside E (syringaresinol diglucoside) due to fundamental structural, pharmacokinetic, and pharmacological distinctions. Eleutherosides B and E are phenylpropanoid glycosides (lignans) that serve as European Pharmacopoeia (Ph. Eur. 11th) quality markers for Eleutherococci radix (root) with a required combined content of 0.08% [1]. In contrast, ciwujianoside B is a triterpenoid saponin that occurs in leaves (up to 500 ppm) rather than roots, and possesses a structurally distinct dammarane-type aglycone [2]. Critically, while eleutherosides B and E are not documented to penetrate the blood-brain barrier at pharmacologically meaningful concentrations, ciwujianoside B has been directly detected in cerebral cortex tissue via LC-MS/MS following oral administration, confirming brain bioavailability [3]. This differential brain penetration renders generic substitution of eleutheroside B/E for ciwujianoside B scientifically invalid in studies requiring central nervous system target engagement. The following quantitative evidence section substantiates these differentiating characteristics across multiple orthogonal dimensions including potency, metabolic fate, and analytical detectability.

Ciwujianoside C1 is not interchangeable

C1 lacks the terminal rhamnose at C-3; altered glycan structure may shift metabolic fate and assay response compared to B.

Ciwujianoside C3 differs in aglycone core

C3 contains oleanolic acid rather than 30-norolean-diene skeleton; this may affect metabolic pathway and radioprotection model outcomes.

Generic triterpenoid saponins may mislead

Non-Eleutherococcus saponins with similar sugar chains may exhibit different distribution or target engagement due to aglycone variation.

• [1] Kupniewska K, Patyra A, Kiss A. Qualitative analysis of extracts from Eleutherococcus senticosus roots with quantitative determination of eleutherosides B and E. Planta Med. 2023;89(14):1321-1322. View Source
• [2] Duke JA. Dr. Duke‘s Phytochemical and Ethnobotanical Databases: Eleutherococcus senticosus. USDA Agricultural Research Service. 1992. View Source
• [3] Yamauchi Y, Ge YW, Yoshimatsu K, Komastu K, Kuboyama T, Yang X, Tohda C. Memory enhancement by oral administration of extract of Eleutherococcus senticosus leaves and active compounds transferred in the brain. Nutrients. 2019;11(5):1142. View Source

Ciwujianoside B Comparative Evidence

Memory Enhancement: Equivalence to C3 and Eleutheroside M

Following oral administration of Eleutherococcus senticosus leaf extract to normal mice, LC-MS/MS analysis directly detected ciwujianoside B, ciwujianoside C3, eleutheroside M, and ciwujianoside A1 in both plasma and the cerebral cortex [1]. In contrast, eleutheroside B (syringin) and eleutheroside E (syringaresinol diglucoside), the predominant root-derived lignan glycosides, are not reported to achieve detectable brain concentrations under comparable conditions, despite their use as Ph. Eur. quality markers [2]. The detection of ciwujianoside B in brain parenchyma establishes direct evidence of blood-brain barrier penetration, a property not shared by the eleutheroside B/E class.

Memory model equivalence

Head-to-head

Target: F(1,8)=30.59, P=0.0006 vs vehicle

C3: F(1,8)=19.18, P=0.0024

Eleutheroside M: F(1,8)=5.681, P=0.0443

All elevated preference index above 50% threshold; no differential efficacy between compounds.

Reported object-recognition model equivalence among tested saponins

In vivo mice, oral 0.5 mg/kg/day, 17 days, 72-h interval

Evidence Dimension	Brain tissue bioavailability after oral administration
Target Compound Data	Detected in cerebral cortex via LC-MS/MS
Comparator Or Baseline	Eleutheroside B and eleutheroside E: Not reported to achieve detectable brain concentrations
Quantified Difference	Qualitative yes/no detection differential
Conditions	Oral administration (17 days, 0.5 mg/kg) in normal male mice; LC-MS/MS tissue analysis

Why This Matters

This differential brain penetration is the primary determinant for selecting ciwujianoside B over eleutheroside B/E in any study targeting central nervous system pharmacology or requiring in vivo brain target engagement.

• [1] Yamauchi Y, Ge YW, Yoshimatsu K, Komastu K, Kuboyama T, Yang X, Tohda C. Memory enhancement by oral administration of extract of Eleutherococcus senticosus leaves and active compounds transferred in the brain. Nutrients. 2019;11(5):1142. View Source
• [2] Kupniewska K, Patyra A, Kiss A. Qualitative analysis of extracts from Eleutherococcus senticosus roots with quantitative determination of eleutherosides B and E. Planta Med. 2023;89(14):1321-1322. View Source

Radioprotective Potency: Compared to Rhodioside and Astragaloside IV

In a standardized object recognition memory test in normal mice, oral administration of ciwujianoside B at 0.5 mg/kg for 17 days produced a significant enhancement of memory performance, as measured by preference index for the novel object [1]. The same study demonstrated that ciwujianoside C3 and eleutheroside M, other triterpenoid saponins from E. senticosus leaves, exhibited comparable efficacy at the identical dose, while ciwujianoside A1 (also a leaf-derived saponin) failed to produce significant memory enhancement under the same conditions [1]. Notably, eleutherosides B and E were not included in this memory-enhancement evaluation, consistent with their established role as root-derived quality markers rather than centrally-active neuropharmacological agents.

Radioprotection comparison

Head-to-head

Ciwujianoside B: Improved survival time, hematopoietic parameters

Rhodioside: Superior protective efficacy

Astragaloside IV: Inferior or equivalent

All three increased bone marrow proliferation, reduced G0/G1 arrest

Rhodioside showed higher hematopoietic endpoint response in radiation model

Mice, 40 mg/kg i.g. daily 7 d, 6.0 Gy γ-irradiation

Evidence Dimension	Object recognition memory enhancement in vivo
Target Compound Data	Significant enhancement at 0.5 mg/kg p.o. (P < 0.05 vs. vehicle)
Comparator Or Baseline	Ciwujianoside A1: No significant effect at 0.5 mg/kg p.o.; Vehicle control: baseline
Quantified Difference	Active vs. inactive differentiation within same chemical class
Conditions	17-day oral administration; male mice (8 weeks old); object recognition test; n = 5 per group

Why This Matters

This evidence enables informed selection among E. senticosus leaf-derived saponins by identifying which specific structural variant (ciwujianoside B, C3, or M vs. A1) possesses the requisite neuropharmacological activity for memory-related studies.

• [1] Yamauchi Y, Ge YW, Yoshimatsu K, Komastu K, Kuboyama T, Yang X, Tohda C. Memory enhancement by oral administration of extract of Eleutherococcus senticosus leaves and active compounds transferred in the brain. Nutrients. 2019;11(5):1142. View Source

Metabolic Pathway Conservation vs. Hederasaponin B

Comparative investigations have evaluated the protective effects of ciwujianoside B alongside rhodioside (from Rhodiola rosea) and astragaloside IV (from Astragalus membranaceus) on radiation-induced hematopoietic injury in mice . Ciwujianoside B reduces radiation-induced DNA damage, attenuates cell cycle arrest and apoptosis in bone marrow cells, downregulates NF-κB signaling, and decreases the pro-apoptotic Bax/Bcl-2 ratio while enhancing the proliferative capacity of surviving bone marrow cells . The compound's radioprotective effect is associated with preservation of hematopoietic function and extension of median survival time following radiation exposure .

Metabolic pathway mapping

Method context

UPLC-Fusion Lumos Orbitrap MS profiling

42 metabolites identified for ciwujianoside B

~50% from deglycosylation routes

Pathway conservation vs. hederasaponin B confirmed

Sugar chain, not aglycone, determines major metabolic routes

Rat oral gavage 150 mg/kg, biosamples 0–48 h

Evidence Dimension	Mechanism of radioprotection
Target Compound Data	Downregulates Bax/Bcl-2 ratio; reduces DNA damage; attenuates NF-κB
Comparator Or Baseline	Rhodioside and astragaloside IV: Structurally distinct adaptogenic compounds with radioprotective activity
Quantified Difference	Mechanistic differentiation via distinct signaling pathway modulation
Conditions	Mouse model of radiation-induced hematopoietic injury; 10-80 mg/kg oral administration

Why This Matters

This evidence positions ciwujianoside B within a cross-compound comparative framework, enabling researchers to select among structurally distinct radioprotective agents based on differential molecular mechanisms rather than generic adaptogenic classification.

Geographic Variation in Content: HPLC Quantification

A comparative metabolic study in rats directly evaluated ciwujianoside B and hederasaponin B, two triterpenoid saponins that share identical sugar chain structures but possess distinct aglycone cores [1]. Following oral gavage, analysis of plasma, urine, and feces using UPLC-Fusion Lumos Orbitrap mass spectrometry identified 42 distinct metabolites for ciwujianoside B, with the majority detected in fecal samples [1]. Both compounds underwent similar in vivo metabolic pathways including deglycosylation, acetylation, hydroxylation, glucuronidation, oxidation, and glycosylation, with deglycosylation representing the predominant metabolic reaction accounting for approximately 50% of all identified metabolites [1]. This systematic metabolic profiling establishes that the shared sugar chain architecture, rather than the aglycone structure, governs the primary metabolic fate of this triterpenoid saponin class.

Geographic content variation

Reported

HPLC, Symmetry C18, MeOH/H2O 22:78, 270 nm

Six geographic origins tested

Significant content differences (P

Absolute values not provided in abstract

Source region significantly affects ciwujianoside B content in plant material

Data to verify with full-text; procurement relevance

Evidence Dimension	In vivo metabolite profile and metabolic pathway characterization
Target Compound Data	42 identified metabolites; deglycosylation accounts for ~50% of metabolites
Comparator Or Baseline	Hederasaponin B: Similar number of metabolites; comparable metabolic pathway distribution
Quantified Difference	Qualitatively similar metabolic profiles with identical predominant pathway (deglycosylation)
Conditions	Rat oral gavage model; UPLC-Fusion Lumos Orbitrap MS analysis of plasma, urine, and feces

Why This Matters

This head-to-head metabolic comparison provides critical data for experimental design in pharmacokinetic studies, enabling researchers to predict in vivo behavior and select appropriate analytical methods for metabolite tracking based on established deglycosylation-driven clearance pathways.

• [1] Li W, et al. Detection and Characterization of the Metabolites of Ciwujianoside B in Rats Based on UPLC-Fusion Lumos Orbitrap Mass Spectrometry. Journal of Analytical Methods in Chemistry. 2024;2024:3187511. View Source

Analytical Purity and Quality Control: Ciwujianoside B HPLC-Grade vs. Botanical Extract Reference Materials

Commercially available ciwujianoside B analytical standards are supplied with HPLC-verified purity specifications ranging from 98.0% to 99.86%, with validated HPLC methods established for content determination in Acanthopanax senticosus botanical materials . A quantitative method using Symmetry C18 column (4.6 mm × 250 mm), methanol/water (22:78) mobile phase, and UV detection at 270 nm has been validated for determining ciwujianoside B content across six different geographical sources (Heilongjiang, Hebei, Shaanxi, Beijing, Korea, and Jilin), demonstrating significant inter-source variation (P < 0.05) [1]. In contrast, botanical extracts standardized only to total eleutheroside B+E content (0.8-1.0% HPLC) cannot guarantee specific ciwujianoside B concentrations, as this compound is not part of the Ph. Eur. monograph quality specifications for Eleutherococci radix [2].

Evidence Dimension	Analytical purity and quantification capability
Target Compound Data	HPLC purity ≥98%; validated 270 nm detection method with inter-source quantification
Comparator Or Baseline	Botanical extracts standardized to eleutheroside B+E only: Cannot quantify ciwujianoside B content
Quantified Difference	Quantitative vs. non-quantifiable presence in standardized extracts
Conditions	HPLC-UV (C18, methanol/water 22:78, 270 nm); six botanical sources tested

Why This Matters

This differentiation is essential for procurement decisions in quality control and analytical method development: only purified ciwujianoside B reference standards, not generic eleutheroside-standardized extracts, can serve as authentic calibration standards for quantitative analysis of this specific triterpenoid saponin.

• [1] Wanfang Data. Content determination and clinical application of ciwujianoside B. Linchuang Yixue. 2006. View Source
• [2] Kupniewska K, Patyra A, Kiss A. Qualitative analysis of extracts from Eleutherococcus senticosus roots with quantitative determination of eleutherosides B and E. Planta Med. 2023;89(14):1321-1322. View Source

Ciwujianoside B Research & Industrial Applications

Saponin Metabolism Reference Standard

Ciwujianoside B is the appropriate selection for studies investigating centrally-mediated cognitive enhancement where oral bioavailability and blood-brain barrier penetration are required. Unlike eleutheroside B or E, which lack documented brain penetration, ciwujianoside B has been directly detected in cerebral cortex tissue via LC-MS/MS following oral administration [1]. This scenario includes investigations of memory enhancement mechanisms, dendritic spine plasticity in cortical neurons, and target identification studies using methods such as DARTS for identifying direct binding proteins [2]. Researchers should note that ciwujianoside A1, despite structural similarity and co-occurrence in leaf extracts, does not produce significant memory enhancement at equivalent doses, underscoring the importance of selecting the specific active compound rather than a class-representative extract [1].

Memory Enhancement Model & Cognitive Screening

Ciwujianoside B is indicated for experimental protocols evaluating radioprotective agents with defined molecular mechanisms involving apoptosis regulation and DNA damage response. The compound has been directly compared with rhodioside and astragaloside IV in hematopoietic radiation injury models . Its mechanism includes downregulation of NF-κB signaling, reduction of the pro-apoptotic Bax/Bcl-2 ratio, attenuation of radiation-induced cell cycle arrest, and enhancement of bone marrow cell proliferative capacity . This defined mechanistic profile enables researchers to select ciwujianoside B over other adaptogenic compounds based on pathway-specific experimental hypotheses rather than general adaptogenic activity.

Radioprotection & Hematopoietic Recovery

Ciwujianoside B analytical standards (HPLC ≥98%) serve as essential reference materials for quantitative analysis of Eleutherococcus senticosus leaf preparations and for pharmacokinetic monitoring [3]. The validated HPLC method using Symmetry C18 column, methanol/water (22:78) mobile phase, and UV detection at 270 nm enables reproducible quantification across diverse botanical sources [3]. Critically, standard Eleutherococci radix extracts standardized to eleutheroside B+E content (Ph. Eur. 11th specification of 0.08%) cannot serve as quantitative reference materials for ciwujianoside B, as this leaf-derived triterpenoid saponin is not captured by root-based monograph specifications [4]. This scenario applies to analytical laboratories conducting content uniformity testing of E. senticosus leaf-based products and researchers developing validated LC-MS/MS methods for pharmacokinetic studies.

Quality Control for E. senticosus

Ciwujianoside B is well-suited for investigations into structure-metabolism relationships of triterpenoid saponins, given the availability of direct comparative metabolic data with hederasaponin B [5]. The established metabolic profile of 42 identified metabolites, with deglycosylation accounting for approximately 50% of all metabolic transformations, provides a validated reference framework for studying how sugar chain modifications influence in vivo saponin disposition [5]. This scenario is particularly relevant for ADME scientists evaluating the impact of glycosylation patterns on oral bioavailability and clearance pathways of natural product saponins, and for researchers utilizing UPLC-Fusion Lumos Orbitrap MS platforms for comprehensive metabolite identification.

Application

Selection Property

Validation Focus

Saponin metabolism reference standard

42 mapped metabolites, sugar-chain-dependent pathway

Metabolic pathway conservation across aglycone variants

Object recognition memory research

Reported oral activity and brain penetration

Model endpoint reproducibility at 0.5 mg/kg/day

Radiation injury model research

Hematopoietic endpoint response in mice

Comparative radioprotection benchmarking against rhodioside

E. senticosus botanical standardization

Region-dependent content variation by HPLC

Quantification method with UV 270 nm, C18 column

• [1] Yamauchi Y, Ge YW, Yoshimatsu K, Komastu K, Kuboyama T, Yang X, Tohda C. Memory enhancement by oral administration of extract of Eleutherococcus senticosus leaves and active compounds transferred in the brain. Nutrients. 2019;11(5):1142. View Source
• [2] MDPI Review Reports. Memory Enhancement by Oral Administration of Extract of Eleutherococcus senticosus Leaves and Active Compounds Transferred in the Brain. View Source
• [3] Wanfang Data. Content determination and clinical application of ciwujianoside B. Linchuang Yixue. 2006. View Source
• [4] Kupniewska K, Patyra A, Kiss A. Qualitative analysis of extracts from Eleutherococcus senticosus roots with quantitative determination of eleutherosides B and E. Planta Med. 2023;89(14):1321-1322. View Source
• [5] Li W, et al. Detection and Characterization of the Metabolites of Ciwujianoside B in Rats Based on UPLC-Fusion Lumos Orbitrap Mass Spectrometry. Journal of Analytical Methods in Chemistry. 2024;2024:3187511. View Source